Cas no 1946010-95-2 ((3R)-3-amino-5-(3-fluorophenyl)-9-methyl-2,3-dihydro-1H-1,4-benzodiazepin-2-one)

• Product Name: (3R)-3-amino-5-(3-fluorophenyl)-9-methyl-2,3-dihydro-1H-1,4-benzodiazepin-2-one
• CAS No: 1946010-95-2
• MDL: MFCD30146443
• CID: 4632678
• Update Time: 2025-07-18

(3R)-3-amino-5-(3-fluorophenyl)-9-methyl-2,3-dihydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-5-(3-fluorophenyl)-9-methyl-2,3-dihydro-1H-1,4-benzodiazepin-2-one

• MDL： MFCD30146443

Additional information on (3R)-3-amino-5-(3-fluorophenyl)-9-methyl-2,3-dihydro-1H-1,4-benzodiazepin-2-one

Introduction to (3R)-3-amino-5-(3-fluorophenyl)-9-methyl-2,3-dihydro-1H-1,4-benzodiazepin-2-one (CAS No. 1946010-95-2)

{(3R)-3-amino-5-(3-fluorophenyl)-9-methyl-2,3-dihydro-1H-1,4-benzodiazepin-2-one}, identified by its Chemical Abstracts Service (CAS) number 1946010-95-2, is a sophisticated organic compound belonging to the benzodiazepine class. This molecule has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The presence of a fluorine atom at the 3-position of the phenyl ring and a methyl group at the 9-position of the benzodiazepine core imparts distinct pharmacokinetic and pharmacodynamic properties, making it a subject of extensive research in medicinal chemistry.

The compound’s stereochemistry, specifically the (3R) configuration, plays a crucial role in determining its biological activity. Benzodiazepines are well-known for their anxiolytic, sedative, muscle relaxant, and anticonvulsant properties, primarily mediated through their interaction with the gamma-aminobutyric acid (GABA) receptor complex. The introduction of fluorine at the phenyl ring enhances metabolic stability and binding affinity, while the amino group at position 3 provides a site for further functionalization or interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence the pharmacological profile of benzodiazepine derivatives. Studies indicate that compounds with fluorinated aromatic rings exhibit improved bioavailability and prolonged half-life compared to their non-fluorinated counterparts. This has spurred interest in developing novel benzodiazepines with enhanced efficacy and reduced side effects.

In the context of modern drug discovery, (3R)-3-amino-5-(3-fluorophenyl)-9-methyl-2,3-dihydro-1H-1,4-benzodiazepin-2-one represents a promising lead compound for further optimization. Researchers are exploring its potential as an intermediate in synthesizing next-generation anxiolytics that balance therapeutic benefits with minimized risks of tolerance and dependence. The compound’s unique scaffold also opens avenues for investigating its role in treating other neurological disorders beyond anxiety disorders.

The synthesis of this molecule involves multi-step organic reactions, including cyclization, fluorination, and stereoselective transformations. The precise control over stereochemistry is essential to ensure the desired biological activity. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to streamline the synthesis process while maintaining high enantioselectivity.

Preclinical studies have begun to elucidate the pharmacological effects of (3R)-3-amino-5-(3-fluorophenyl)-9-methyl-2,3-dihydro-1H-1,4-benzodiazepin-2-one. Initial findings suggest that it exhibits potent anxiolytic properties without inducing excessive sedation or motor impairment. This is attributed to its balanced interaction with GABA-A receptors and minimal off-target effects. Further investigations are underway to evaluate its potential in treating panic disorders and post-traumatic stress disorder (PTSD).

The compound’s chemical stability under various storage conditions has also been thoroughly evaluated. Studies demonstrate that when stored at controlled temperatures away from moisture and light, it maintains its integrity for extended periods. This stability is critical for ensuring consistent quality in pharmaceutical formulations where shelf life directly impacts patient safety and efficacy.

The regulatory landscape for novel benzodiazepine derivatives is stringent due to concerns regarding misuse and dependency. However, compounds like (3R)-3-amino-5-(3-fluorophenyl)-9-methyl-2,3-dihydro-1H-1,4-benzodiazepin-2-one that demonstrate significant improvements over existing therapies may navigate these challenges through robust preclinical data demonstrating safety and efficacy profiles superior to current standards.

Future research directions include exploring derivatives of this compound with additional modifications to enhance specific pharmacological properties. For instance, introducing additional fluorine atoms or altering the substitution pattern on the phenyl ring could further modulate receptor binding affinity or metabolic clearance rates. Such modifications could lead to compounds with tailored therapeutic profiles suitable for treating a broader range of neurological conditions.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like (3R)-3-amino-5-(3-fluorophenyl)-9-methyl-2,3-dihydro-1H-1,4-benzodiazepin-2-one. These algorithms predict biological activity based on structural features, enabling researchers to prioritize compounds most likely to succeed in clinical trials. This high-throughput screening approach has significantly reduced the time required to bring new drugs from discovery to market.

In conclusion,(3R)-3-amino-5-(3-fluorophenyl)-9-methyl-2,3-dihydro-1H-1,4-benzodiazepin-2-one (CAS No. 1946010-95-2) stands as a testament to the ongoing innovation in pharmaceutical chemistry. Its unique structural attributes make it a valuable scaffold for developing next-generation anxiolytics with improved efficacy and safety profiles. As research progresses, this compound holds promise not only for treating anxiety-related disorders but also for expanding our understanding of central nervous system pharmacology.